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Compound of Interest

Compound Name: 2,3-Dibromohexane

Cat. No.: B1593665 Get Quote

This technical guide provides a comprehensive overview of 2,3-Dibromohexane, including its

chemical identity, physicochemical properties, and available synthetic methodologies. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity
The nomenclature and various identifiers for 2,3-Dibromohexane are crucial for accurate

documentation and research.

IUPAC Name: 2,3-dibromohexane[1][2][3]

Due to the presence of two chiral centers at positions 2 and 3, 2,3-Dibromohexane can exist

as different stereoisomers, such as (2R,3R)-2,3-dibromohexane and (2R,3S)-2,3-
dibromohexane.[4][5]

Synonyms: A variety of synonyms are used to refer to this compound in literature and chemical

databases. These include:

Hexane, 2,3-dibromo-[1][2]

2,3-Dibrom-hexan[1][2]

DTXSID40334856[1][2]
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MFCD00239347[1][6]

Hexane, 2,3-dibromo-, threo[4]

(2R,3S)-2,3-dibromohexane[5][7]

Physicochemical Properties
The following table summarizes the key quantitative data and physical properties of 2,3-
Dibromohexane.

Property Value Source

Molecular Formula C6H12Br2 [1][4][6]

Molecular Weight 243.97 g/mol [1][4][6]

Density 1.581 g/mL at 25 °C [8][9][10]

Boiling Point 90 °C at 16 mmHg [8][9][10]

Flash Point 113 °C [8]

Refractive Index n20/D 1.503 [8][9][10]

Vapor Pressure 0.471 mmHg at 25°C [8]

CAS Number 6423-02-5 [1][6]

Experimental Protocols
Synthesis of 2,3-Dibromohexane
A documented method for the synthesis of 2,3-Dibromohexane involves the bromination of an

alkene. A specific example is the reaction of cis-2-hexene.

Reaction:

cis-2-Hexene + Br₂ → 2,3-Dibromohexane

Experimental Conditions:
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One reported synthesis involves the reaction of the alkene with dipotassium peroxodisulfate

and potassium bromide in water. The reaction is carried out at 60°C for 12 hours, representing

a green chemistry approach.[4]

A general process for preparing 2,3-dibromo-2-alkylalkanes involves reacting a 2-bromo-2-

alkylalkane with bromine in the presence of HBr in a substantially anhydrous reaction system.

This method is designed to inhibit the formation of tribromo-alkanes.[1]

Below is a generalized workflow for the synthesis of 2,3-dibromoalkanes from alkenes.
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Start: Alkene (e.g., cis-2-Hexene)

Reagents:
- Brominating Agent (e.g., Br₂)

- Solvent (e.g., Dichloromethane)

1. Combine

Reaction Vessel:
- Controlled Temperature (e.g., 0°C to rt)

- Stirring

2. Add

Workup:
- Quenching
- Extraction
- Washing

3. Process

Purification:
- Distillation or

- Column Chromatography

4. Isolate

Product: 2,3-Dibromohexane

5. Obtain Pure Compound

Click to download full resolution via product page

A generalized workflow for the synthesis of 2,3-dibromoalkanes.
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Applications in Drug Development and Signaling
Pathways
Currently, there is no direct evidence in the reviewed scientific literature to suggest that 2,3-
Dibromohexane itself is a key intermediate in the synthesis of specific commercial drugs or

that it plays a role in any known biological signaling pathways. Halogenated compounds are of

significant interest in medicinal chemistry, and bromoalkanes can serve as versatile

intermediates for the synthesis of more complex molecules. However, the focus is typically on

the final, often more intricate, molecule rather than the simple alkyl halide precursor.

The primary contribution of compounds like 2,3-Dibromohexane to potential drug development

would likely be as a precursor or building block in the synthesis of larger, more complex

molecules with potential biological activity.

The following diagram illustrates a conceptual relationship where a simple halogenated

hydrocarbon could serve as a starting material for more complex, biologically active molecules

that might interact with signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis

Biological System

2,3-Dibromohexane
(Starting Material)

Functionalized Intermediate

Reaction A

Complex Bioactive Molecule

Reaction B

Cellular Signaling Pathway
(e.g., MAPK, PI3K/Akt)

Interaction

Biological Response
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Conceptual role of 2,3-Dibromohexane in synthesizing bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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